Cas no 42781-12-4 (1-(propan-2-yloxy)propan-2-one)

• Product Name: 1-(propan-2-yloxy)propan-2-one
• CAS No: 42781-12-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 325229
• Update Time: 2025-10-28

1-(propan-2-yloxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1-methylethoxy)-
• 2-Propanone, 1-(1-methylethoxy)- (9CI)
• 1-(propan-2-yloxy)propan-2-one

• Inchi： 1S/C6H12O2/c1-5(2)8-4-6(3)7/h5H,4H2,1-3H3
• InChI Key： SICINPWJIHTHON-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C(C)C

Experimental Properties

• Density: 0.883
• Boiling Point: 157.9°C at 760 mmHg
• Flash Point: 45.2°C
• Refractive Index: 1.395

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(propan-2-yloxy)propan-2-one

Comprehensive Guide to 1-(Propan-2-yloxy)propan-2-one (CAS No. 42781-12-4): Properties, Applications, and Industry Insights

1-(Propan-2-yloxy)propan-2-one (CAS No. 42781-12-4), also known as isopropoxyacetone, is a versatile organic compound with a wide range of industrial and research applications. This colorless liquid belongs to the family of ketones and ethers, featuring a unique molecular structure that combines both functional groups. Its chemical formula, C₆H₁₂O₂, reflects its balanced composition of carbon, hydrogen, and oxygen atoms, making it an interesting subject for chemists and material scientists alike.

The compound's solvent properties and intermediate reactivity have made it valuable in various synthesis processes. Recent trends in green chemistry have sparked renewed interest in 1-(propan-2-yloxy)propan-2-one as researchers explore more sustainable alternatives to traditional solvents. Its moderate polarity and ability to dissolve both polar and non-polar substances make it particularly useful in polymer chemistry and coating formulations, addressing current industry demands for more efficient and environmentally friendly materials.

From a molecular structure perspective, 1-(propan-2-yloxy)propan-2-one features a propan-2-yloxy group attached to a propan-2-one moiety. This configuration gives the compound its distinctive physicochemical properties, including a boiling point of approximately 120-122°C and a density of about 0.89 g/cm³ at 20°C. These characteristics, combined with its relatively low viscosity, contribute to its handling and application advantages in industrial settings.

In the pharmaceutical industry, CAS 42781-12-4 has gained attention as a potential building block for drug synthesis. Researchers are particularly interested in its role as a precursor molecule in the development of various therapeutic agents. The compound's balanced lipophilicity makes it valuable for creating molecules with optimal bioavailability, a critical factor in modern drug design that aligns with current pharmaceutical research priorities.

The flavor and fragrance sector has also explored applications for 1-(propan-2-yloxy)propan-2-one. Its molecular structure suggests potential as a flavor enhancer or fragrance component, though extensive research is still ongoing to fully characterize its organoleptic properties. This application area has become particularly relevant as consumers increasingly demand natural-like and sustainable aroma compounds in personal care and food products.

From a safety and handling perspective, 1-(propan-2-yloxy)propan-2-one requires standard laboratory precautions typical for organic solvents. Proper ventilation and personal protective equipment are recommended when working with this compound. Recent advancements in chemical safety protocols have emphasized the importance of proper storage conditions, ideally in tightly sealed containers away from heat sources and oxidizing agents.

The analytical characterization of CAS 42781-12-4 typically involves techniques such as gas chromatography (GC), infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide comprehensive data about the compound's purity, structure, and potential impurities, which is crucial for quality control in industrial applications. The growing emphasis on analytical method validation in chemical manufacturing has made these characterization techniques increasingly important.

Looking toward future applications, researchers are investigating the potential of 1-(propan-2-yloxy)propan-2-one in advanced material science. Its unique combination of ether and ketone functionalities makes it a candidate for developing novel polymeric materials with tailored properties. This aligns with current industry trends toward functional materials for specialized applications in electronics, coatings, and adhesives.

Environmental considerations regarding 1-(propan-2-yloxy)propan-2-one have become increasingly important in regulatory contexts. While the compound is not classified as highly hazardous, proper waste management procedures should be followed to minimize environmental impact. The chemical industry's shift toward sustainable practices has prompted manufacturers to develop improved recycling methods for solvents like this one.

In conclusion, 1-(propan-2-yloxy)propan-2-one (CAS No. 42781-12-4) represents an interesting and versatile chemical with diverse applications across multiple industries. Its combination of solvent properties, synthetic utility, and potential for novel applications makes it a compound worth watching as chemical technologies continue to evolve. As research progresses, we can expect to see new and innovative uses for this molecule emerge, particularly in areas aligned with current sustainability goals and advanced material development.